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Introduction
Sodium is the primary extracellular cation and plays a crucial role in maintaining osmotic

pressure, fluid balance, and electrical potential in cells. Accurate measurement of sodium levels

in blood serum is essential for diagnosing and monitoring a variety of medical conditions,

including dehydration, kidney disease, and heart failure. While flame photometry and ion-

selective electrodes are the current standard methods for sodium determination, historical

colorimetric methods offer a simpler, alternative approach. This application note details a

photometric method for the determination of sodium in blood serum based on its reaction with

violuric acid. The method, originally described by Muraca and Bonsack in 1955, involves the

formation of a colored sodium violurate complex, the absorbance of which is proportional to the

sodium concentration.[1]

Principle of the Method
The photometric determination of sodium using violuric acid is based on the formation of a

distinctly colored sodium violurate salt.[2] The general workflow involves the initial preparation

of the serum sample by ashing to remove organic matter. Subsequently, interfering anions such

as sulfate, phosphate, carbonate, and chloride are removed through precipitation with barium

and silver acetates. The remaining sodium ions are then reacted with a solution of violuric
acid in anhydrous dimethylformamide, which is saturated with potassium violurate. The

resulting colored sodium violurate solution is then measured spectrophotometrically. The
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concentration of sodium is determined by comparing the absorbance of the sample to a

standard curve prepared from solutions of known sodium concentrations.

Experimental Protocol
Note: The following protocol is based on the general description from the 1955 publication by

Muraca and Bonsack.[1] Specific concentrations, volumes, and incubation parameters are

provided as a guideline and may require optimization in a laboratory setting.

1. Materials and Reagents:

Blood Serum Sample

Violuric Acid

Anhydrous Dimethylformamide (DMF)

Potassium Violurate

Barium Acetate

Silver Acetate

Sodium Chloride (for standards)

Deionized Water

Centrifuge

Spectrophotometer

Muffle Furnace

Volumetric flasks and pipettes

Filter paper

2. Reagent Preparation:
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Violuric Acid Reagent: Prepare a solution of violuric acid in anhydrous dimethylformamide.

The solution should be saturated with potassium violurate to minimize the interference from

potassium ions in the sample. The exact concentration of violuric acid should be optimized

for maximal color development and stability.

Precipitating Reagent (Barium Acetate): Prepare a saturated aqueous solution of barium

acetate.

Precipitating Reagent (Silver Acetate): Prepare a saturated aqueous solution of silver

acetate.

Sodium Standard Solutions: Prepare a series of standard solutions of sodium chloride in

deionized water with concentrations ranging from 120 to 160 mEq/L.

3. Sample Preparation (Ashing and Ion Removal):

Pipette a known volume (e.g., 1.0 mL) of blood serum into a porcelain crucible.

Dry the sample in an oven at 105°C.

Ash the dried serum in a muffle furnace at a temperature not exceeding 550°C until a white

or grayish-white ash is obtained.

Allow the crucible to cool to room temperature.

Dissolve the ash in a minimal volume of deionized water.

Add a small volume of barium acetate solution to precipitate sulfate, phosphate, and

carbonate ions.

Centrifuge the mixture and collect the supernatant.

To the supernatant, add a small volume of silver acetate solution to precipitate chloride ions.

Centrifuge the mixture again and carefully collect the final supernatant containing the sodium

ions.

4. Colorimetric Reaction and Measurement:
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Transfer a defined volume of the prepared sample supernatant to a clean, dry test tube.

Add a specific volume of the violuric acid reagent to the test tube.

Mix the solution thoroughly and allow it to stand for a specified time to ensure complete color

development.

Measure the absorbance of the resulting colored solution at the wavelength of maximum

absorbance for sodium violurate. The specific wavelength should be determined empirically

but is expected to be in the visible range.

Prepare a blank by mixing the violuric acid reagent with deionized water.

Process the sodium standard solutions in the same manner as the serum sample.

5. Data Analysis:

Construct a standard curve by plotting the absorbance values of the sodium standards

against their known concentrations.

Determine the concentration of sodium in the serum sample by interpolating its absorbance

value on the standard curve.

Data Presentation
The following table summarizes typical parameters that would be relevant for this assay. The

values are illustrative and should be determined experimentally.
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Parameter Value Notes

Sample Type Blood Serum

Sample Pre-treatment Ashing, Precipitation of Anions
Essential to remove organic

matter and interfering ions.[1]

Reagent
Violuric Acid in DMF (K+

saturated)

The use of dimethylformamide

as a solvent and saturation

with potassium violurate are

key aspects of the original

method.[1]

Wavelength of Max.

Absorbance

To be determined (Visible

range)

The specific λmax for the

sodium violurate complex in

DMF needs to be identified.

Linearity Range To be determined

Expected to be within the

physiological range of sodium

in serum.

Accuracy
Within 4 mEq/L of flame

photometer

As reported in the original

1955 publication.[1]

Experimental Workflow Diagram
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Caption: Experimental workflow for the photometric determination of sodium in blood serum

using violuric acid.
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Caption: Principle of sodium detection by violuric acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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